11-Diazo-3-[11-diazo-1-[5-(dimethylamino)-4-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-5,10-dihydroxy-2-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4,6,9-trioxo-1,3-dihydrobenzo[b]fluoren-3-yl]-1-[5-(dimethylamino)-4-hydroxy-6-methyloxan-2-yl]oxy-1-ethyl-5,10-dihydroxy-2-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-2,3-dihydrobenzo[b]fluorene-4,6,9-trione

• CAS RN: 349662-86-8
• Molecular Formula: C68H82N6O24
• Molecular Weight: 1367.42
• IUPAC Name: 11,11'-bis(diazo)-1,1'-bis((5-(dimethylamino)-4-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-1,2'-diethyl-6,6',9,9'-tetrahydroxy-2,2'-bis((5-hydroxy-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-2,2',3,3'-tetrahydro-1H,1'H-[3,3'-bibenzo[b]fluorene]-4,4',5,5',10,10'(11H,11'H)-hexaone
• InChI: InChI=1S/C68H82N6O24/c1-13-67(97-37-20-32(80)56(74(9)10)24(4)92-37)51-46(45-48(54(51)72-70)62(86)42-30(78)18-16-28(76)40(42)60(45)84)63(87)50(66(67)96-36-21-33(89-11)57(81)25(5)93-36)52-64(88)44-43-47(61(85)41-29(77)17-15-27(75)39(41)59(43)83)53(71-69)49(44)65(95-35-19-31(79)55(73(7)8)23(3)91-35)68(52,14-2)98-38-22-34(90-12)58(82)26(6)94-38/h15-18,23-26,31-38,50,52,55-58,65-66,69-70,75-82H,13-14,19-22H2,1-12H3
• InChI Key: JVXAYSMFVOJEHL-UHFFFAOYSA-N
• SMILES: [NH-]=[N+]=c(c=12)c3c(C(C(C4C(c(c(=c5c(=O)c6c(O)ccc(O)c67)c7=O)c(C(OC8CC(O)C(N(C)C)C(C)O8)C4(OC9OC(C)C(O)C(OC)C9)CC)c5=[N+]=[NH-])=O)C(OC%10CC(OC)C(O)C(C)O%10)C3(CC)OC%11OC(C)C(N(C)C)C(O)C%11)=O)c1c(=O)c%12c(O)ccc(O)c%12c2=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Lomaiviticin A

Description

Lomaiviticin A is an antitumor antibiotic from Micromonospora lomaivitiensis;  benzo(a)fluorene related to kinamycins.

Scientific Research Applications

Synthesis and Characterization

One of the primary research areas for complex organic compounds, such as the one , is their synthesis and characterization. For instance, the study by Chen, Ye, and Hu (2012) focused on the synthesis of a similarly complex compound through various chemical processes like etherification, oximation, and Beckmann rearrangement. This study demonstrates the intricate methods required to create such complex molecules and the techniques used for their characterization, like NMR and MS techniques, and X-ray single crystal diffraction analysis (Chen, Ye, & Hu, 2012).

Phytochemical Studies

Complex organic molecules are often studied in the context of phytochemistry. For example, Uddin et al. (2013) isolated new phenolic compounds from Sorbus lanata, including compounds with similar structural complexities. Such studies are crucial for understanding the diverse chemical constituents present in plants and their potential applications (Uddin et al., 2013).

Studies on Diazocoupling Reactions

Research by Hurst (1983) on the diazo coupling reactions of pyrimidines is relevant to understanding the chemical behavior of complex compounds with diazo groups. Such studies contribute to the broader understanding of organic synthesis techniques and the properties of diazo compounds (Hurst, 1983).

Nanoparticle Interactions

Investigations into the interactions between complex organic compounds and nanoparticles are also notable. Karadurmus et al. (2017) studied the effect of nanoparticles on the interaction of Epirubicin, an anthracycline antineoplastic, with DNA. Such studies are critical for developing new drug delivery systems and understanding how nanoparticles can influence drug-DNA interactions (Karadurmus et al., 2017).

Heterocyclic Chemistry

Research in heterocyclic chemistry, such as the work by Bialy and Gouda (2011), involves the synthesis of various compounds, including those with structural similarities to the complex compound . These studies contribute to pharmaceutical research and the development of new compounds with potential biological activities (Bialy & Gouda, 2011).